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Compound of Interest

Compound Name: Benidipine Hydrochloride

Cat. No.: B600990 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Benidipine hydrochloride is a potent dihydropyridine derivative that functions as a triple-type

calcium channel blocker, inhibiting L-type, T-type, and N-type voltage-gated calcium channels.

[1][2][3] Its primary mechanism involves preventing the influx of calcium ions into vascular

smooth muscle and cardiac cells, which leads to vasodilation and a reduction in blood

pressure.[1][4] Beyond its antihypertensive effects, benidipine exhibits antioxidant properties,

enhances nitric oxide production, and may modulate various cellular processes, including

proliferation and apoptosis.[1][5] These characteristics make it a valuable tool for in vitro

studies in cardiovascular research, pharmacology, and drug development. Proper preparation

of benidipine hydrochloride solutions is critical for obtaining accurate, reproducible, and

meaningful experimental results in cell culture applications.

Compound Properties and Solubility
A summary of the key chemical and physical properties of benidipine hydrochloride is

provided below.
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Property Value Reference

Chemical Name

(4R)-rel-1,4-dihydro-2,6-

dimethyl-4-(3-nitrophenyl)-3,5-

pyridinedicarboxylic acid, 3-

methyl 5-[(3R)-1-

(phenylmethyl)-3-piperidinyl]

ester, monohydrochloride

[6]

Molecular Formula C₂₈H₃₁N₃O₆ · HCl [6]

Molecular Weight 542.02 g/mol [6]

Appearance Yellow crystalline solid/powder [6][7]

CAS Number 91599-74-5 [6]

Benidipine hydrochloride is practically insoluble in water but is soluble in organic solvents.[7]

High-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions for cell culture.

Solvent Solubility Reference

DMSO ≥100 mg/mL (~184 mM) [8]

~30 mg/mL (~55 mM) [6]

Ethanol ~10 mg/mL (~18.4 mM) [6]

Soluble at 10 mM [9]

Water Insoluble [6][7]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of the compound.[8]

Experimental Protocols
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO.
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Materials:

Benidipine hydrochloride powder (≥98% purity)

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the benidipine
hydrochloride powder vial to equilibrate to room temperature before opening to prevent

condensation.

Weighing: Accurately weigh 5.42 mg of benidipine hydrochloride powder and transfer it

into a sterile amber tube.

Dissolution: Add 100 µL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex at medium speed until the powder is completely

dissolved. The solution should be clear and yellow. Gentle warming (e.g., in a 37°C water

bath) can be used if dissolution is slow.[10]

Sterilization: As the stock is prepared in 100% DMSO under aseptic conditions, it is generally

considered sterile for cell culture use. Filtration of high-concentration DMSO stocks is not

recommended as it can lead to compound loss.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile amber tubes to

avoid repeated freeze-thaw cycles and light exposure. Store aliquots as recommended in

Section 4.
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Preparation Workflow

Storage Workflow

Equilibrate Benidipine HCl
Powder to Room Temp

Weigh 5.42 mg
Benidipine HCl

1

Add 100 µL
Anhydrous DMSO

2

Vortex Until
Completely Dissolved

3

Result: 100 mM
Stock Solution

4

Aliquot into Single-Use
Amber Tubes

Store at -20°C or -80°C
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Thaw 100 mM
Stock Solution

Prepare 1 mM
Intermediate Dilution

e.g., 10 µL Stock
+ 990 µL Medium

Add Intermediate Solution
to Medium

Pre-warmed Complete
Cell Culture Medium

Final Working Solution
(e.g., 10 µM)

e.g., 100 µL of 1 mM
in 10 mL Medium

Add to Cell Culture

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/Benidipine-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/21607.pdf
https://patents.google.com/patent/WO2019053491A1/en
https://patents.google.com/patent/WO2019053491A1/en
https://www.selleckchem.com/products/benidipine-hydrochloride.html
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/897f1219cf21cfa19fdb7425bb27cdba.pdf
https://www.biocrick.com/Benidipine-HCl-BCC4395.html
https://www.biocrick.com/Benidipine-HCl-BCC4395.html
https://www.benchchem.com/product/b600990#preparing-benidipine-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b600990#preparing-benidipine-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b600990#preparing-benidipine-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b600990#preparing-benidipine-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b600990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

